Cas no 25176-72-1 (propanenitrile, 3-(2-benzothiazolylthio)- (9ci))

propanenitrile, 3-(2-benzothiazolylthio)- (9ci) structure
25176-72-1 structure
Product Name:propanenitrile, 3-(2-benzothiazolylthio)- (9ci)
CAS No:25176-72-1
MF:C10H8N2S2
MW:220.313919067383
CID:913617
PubChem ID:1796554
Update Time:2025-04-19

propanenitrile, 3-(2-benzothiazolylthio)- (9ci) Chemical and Physical Properties

Names and Identifiers

    • propanenitrile, 3-(2-benzothiazolylthio)- (9ci)
    • 3-(1,3-benzothiazol-2-ylsulfanyl)propanenitrile
    • WICPQXGTHCPTGL-UHFFFAOYSA-N
    • Propanenitrile, 3-(2-benzothiazolylthio)-
    • SCHEMBL11848946
    • beta-(2-Benzothiazolyl)mercaptopropionitrile
    • 3-benzothiazol-2-ylthiopropanenitrile
    • HMS562I07
    • Z19653832
    • DTXSID20365168
    • 25176-72-1
    • 3-(Benzo[d]thiazol-2-ylthio)propanenitrile
    • 3-(2-BENZOTHIAZOLYLTHIO)PROPIONITRILE
    • AKOS000216423
    • Maybridge1_007399
    • Inchi: 1S/C10H8N2S2/c11-6-3-7-13-10-12-8-4-1-2-5-9(8)14-10/h1-2,4-5H,3,7H2
    • InChI Key: WICPQXGTHCPTGL-UHFFFAOYSA-N
    • SMILES: S1C(=NC2C=CC=CC1=2)SCCC#N

Computed Properties

  • Exact Mass: 220.01304
  • Monoisotopic Mass: 220.013
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 90.2Ų

Experimental Properties

  • PSA: 36.68
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